Cas no 7472-71-1 (Cytosine, 1-b-D-glucopyranosyl-,2',3',4',6'-tetraacetate, monohydrochloride (8CI))

Cytosine, 1-b-D-glucopyranosyl-,2',3',4',6'-tetraacetate, monohydrochloride (8CI) structure
7472-71-1 structure
Product Name:Cytosine, 1-b-D-glucopyranosyl-,2',3',4',6'-tetraacetate, monohydrochloride (8CI)
CAS No:7472-71-1
MF:C18H24ClN3O10
MW:477.850264549255
CID:576209
PubChem ID:54607965
Update Time:2025-04-19

Cytosine, 1-b-D-glucopyranosyl-,2',3',4',6'-tetraacetate, monohydrochloride (8CI) Chemical and Physical Properties

Names and Identifiers

    • Cytosine, 1-b-D-glucopyranosyl-,2',3',4',6'-tetraacetate, monohydrochloride (8CI)
    • [3,4,5-triacetyloxy-6-(4-amino-2-oxopyrimidin-1-yl)oxan-2-yl]methyl acetate,hydrochloride
    • NSC402019
    • 4-Amino-1-(2,3,4,6-tetra-O-acetylhexopyranosyl)pyrimidin-2(1H)-one--hydrogen chloride (1/1)
    • DTXSID60714631
    • NSC-402019
    • 7472-71-1
    • Inchi: 1S/C18H23N3O10.ClH/c1-8(22)27-7-12-14(28-9(2)23)15(29-10(3)24)16(30-11(4)25)17(31-12)21-6-5-13(19)20-18(21)26;/h5-6,12,14-17H,7H2,1-4H3,(H2,19,20,26);1H
    • InChI Key: AVJZUESEIVQPDZ-UHFFFAOYSA-N
    • SMILES: Cl.O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)N1C(N=C(C=C1)N)=O

Computed Properties

  • Exact Mass: 477.11500
  • Monoisotopic Mass: 477.1150217g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 823
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 173Ų

Experimental Properties

  • Density: 1.5
  • Boiling Point: 543.7°C at 760 mmHg
  • Flash Point: 282.6°C
  • Refractive Index: 1.597
  • PSA: 175.34000
  • LogP: 0.46430
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